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Compound of Interest

Compound Name: Glu-Thr-Tyr-Ser-Lys

Cat. No.: B12407070 Get Quote

For immediate use by laboratory and research professionals, this guide provides detailed

protocols for the safe handling and disposal of the pentapeptide Glu-Thr-Tyr-Ser-Lys.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

While specific hazard data for Glu-Thr-Tyr-Ser-Lys is not readily available, it is imperative to

treat this research polypeptide as a potentially hazardous chemical. All disposal actions should

be in accordance with institutional and local environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, personnel must be equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Nitrile or latex gloves to prevent dermal contact.

Eye Protection: Safety glasses or goggles to shield from potential splashes or airborne

particles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

In Case of Accidental Exposure:
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Skin Contact: Immediately wash the affected area thoroughly with soap and water.

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present, remove them if it is safe to do so. Continue rinsing.

Inhalation: Move the individual to an area with fresh air. If breathing becomes difficult, seek

prompt medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. If the individual feels unwell,

seek medical advice.

Disposal Protocol for Glu-Thr-Tyr-Ser-Lys
The primary method for the disposal of Glu-Thr-Tyr-Ser-Lys, whether in solid form or in

solution, is to treat it as chemical waste. Do not dispose of this peptide in regular trash or down

the drain.[1]

Step 1: Waste Identification and Segregation

Classify all unused, expired, or contaminated Glu-Thr-Tyr-Ser-Lys as chemical waste.[1]

This includes materials contaminated with the peptide, such as weighing paper, pipette tips,

and gloves.[2]

Do not mix peptide waste with biological or radioactive waste unless explicitly permitted by

your institution's Environmental Health & Safety (EHS) office.[1]

Step 2: Containment and Labeling

Solid Waste: Place solid Glu-Thr-Tyr-Ser-Lys waste and contaminated disposable materials

into a clearly labeled, sealed, and leak-proof container designated for chemical waste.[1]

Liquid Waste: Collect solutions containing Glu-Thr-Tyr-Ser-Lys in a compatible, leak-proof

liquid waste container. Ensure the container material is non-reactive with the solvent used.

Labeling: All waste containers must be clearly labeled with "Chemical Waste," the full

chemical name "Glu-Thr-Tyr-Ser-Lys," and the approximate quantity. The date of waste

accumulation should also be included.
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Step 3: Storage and Final Disposal

Storage: Store the sealed hazardous waste containers in a designated Satellite

Accumulation Area. Ensure this area is secure and that incompatible chemicals are not

stored nearby.

Final Disposal: Once the container is full or has reached its designated storage time limit,

arrange for pickup and disposal through your institution's EHS office or a licensed chemical

waste disposal service.

Record Keeping: Maintain a detailed record of the disposal, including the date, quantity, and

method, as part of good laboratory practice.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for Glu-Thr-Tyr-Ser-Lys is not widely available, the

table below summarizes key information for the peptide based on available data.

Property Value Reference

Chemical Name
H-Glu-Thr-Tyr-Ser-Lys-OH · 2

TFA

Molecular Weight 854.71 g/mol

Intended Use For research use only

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of Glu-Thr-
Tyr-Ser-Lys.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12407070?utm_src=pdf-body
https://www.benchchem.com/product/b12407070?utm_src=pdf-body
https://www.benchchem.com/product/b12407070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Segregation & Collection

Storage & Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Glu-Thr-Tyr-Ser-Lys
as Chemical Waste

Collect Solid Waste in
Designated Labeled Container

Collect Liquid Waste in
Designated Labeled Container

Store Sealed Container in
Satellite Accumulation Area

Arrange for Pickup by
EHS or Licensed Service

Maintain Disposal Records

Click to download full resolution via product page

Workflow for the proper disposal of Glu-Thr-Tyr-Ser-Lys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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